3-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-6-methylpyridazine

• IUPAC Name: 3-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]-6-methylpyridazine
• InChI: InChI=1S/C15H17FN4O2S/c1-12-5-6-15(18-17-12)19-7-9-20(10-8-19)23(21,22)14-4-2-3-13(16)11-14/h2-6,11H,7-10H2,1H3
• InChI Key: WJYHXUPHXJKDBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=CC=CC(=C3)F
• Molecular Formula: C15H17FN4O2S
• Molecular Weight: 336.4 g/mol

Description

3-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-6-methylpyridazine is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is also known as TAK-915 and is a potent and selective antagonist of the orexin 2 receptor. Orexin receptors are involved in the regulation of sleep-wake cycles, appetite, and energy homeostasis, making them attractive targets for drug development.

Mechanism of Action

The mechanism of action of 3-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-6-methylpyridazine is through its selective antagonism of the orexin 2 receptor. Orexin 2 receptors are predominantly expressed in the brain regions involved in the regulation of sleep-wake cycles, appetite, and energy homeostasis. By blocking the orexin 2 receptor, the compound can modulate these physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-6-methylpyridazine have been extensively studied in animal models. The compound has been shown to increase the duration of non-rapid eye movement (NREM) sleep and decrease the latency to NREM sleep onset. It has also been shown to reduce food intake and body weight in obese animals. Additionally, the compound has been investigated for its potential to reduce drug-seeking behavior in addiction models.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-6-methylpyridazine in lab experiments is its selectivity for the orexin 2 receptor. This specificity allows for more precise modulation of the physiological processes regulated by this receptor. However, a limitation of using this compound is its poor solubility, which can make it difficult to administer in some experimental settings.

Future Directions

There are several future directions for the study of 3-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-6-methylpyridazine. One potential direction is the investigation of its potential use in the treatment of sleep disorders, obesity, and addiction in humans. Another direction is the development of more soluble analogs of the compound for easier administration in experimental settings. Additionally, the role of the orexin 2 receptor in other physiological processes may be explored using this compound as a tool.

Scientific Research Applications

The potential therapeutic applications of 3-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-6-methylpyridazine are being explored in various preclinical studies. The compound has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been investigated for its potential use in the treatment of sleep disorders, obesity, and addiction.